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Stability Showdown: Safflower Yellow vs.
Carthamin
A Comparative Guide for Researchers and Drug Development Professionals

The vibrant hues of safflower (Carthamus tinctorius L.) have been utilized for centuries, not

only as natural colorants but also for their medicinal properties. The two primary pigments

responsible for its distinct colors are Safflower Yellow, a water-soluble group of quinochalcone

C-glycosides with hydroxysafflor yellow A (HSYA) being a major component, and carthamin, a

red pigment. For researchers, scientists, and drug development professionals, understanding

the relative stability of these compounds is critical for their application in various formulations.

This guide provides an objective comparison of the stability of Safflower Yellow and carthamin

under different environmental stressors, supported by experimental data.

At a Glance: Key Stability Differences
Overall, Safflower Yellow exhibits greater stability to temperature and pH variations,

particularly in acidic to neutral conditions. In contrast, carthamin demonstrates superior stability
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under light exposure. These differences are crucial when considering processing, storage, and

end-use applications.

Quantitative Stability Comparison
The following tables summarize the available quantitative data on the stability of Safflower
Yellow and carthamin under various conditions.

Thermal Stability
Carthamin is notably susceptible to thermal degradation.[1] In contrast, Safflower Yellow
generally shows higher resilience to heat, although specific components like safflor yellow B

have been reported to be sensitive to higher temperatures.[2][3]

Pigment
Temperatur
e (°C)

pH Half-life (t½)
Activation
Energy (Ea)
(kcal/mol)

Reference

Carthamin 25 5.0 4.0 hours 15.6 [4]

25 7.0 5.1 hours 15.7 [4]

80 5.0 ~4 minutes - [1]

Hydroxysafflo

r Yellow A

(HSYA)

70-90 5.0 - 17.0 [5]

Safflor Yellow

B
70-90 5.0 - 15.4 [5]

Precarthamin 70-90 5.0 - 20.1 [5]

Note: Direct comparative half-life data for Safflower Yellow under the same conditions as

carthamin is limited in the reviewed literature. Activation energy values for HSYA, Safflor Yellow

B, and Precarthamin were determined at pH 5.0 over a temperature range of 70-90°C.

pH Stability
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Safflower Yellow is more stable in acidic to neutral pH ranges, while carthamin's stability is

higher in alkaline conditions.[4] Carthamin is most stable in a pH range of 3-5.5.[3]

Pigment pH
Temperatur
e (°C)

Half-life (t½)
Observatio
ns

Reference

Carthamin 5.0 25 4.0 hours

More stable

than at

neutral pH.

[4]

7.0 25 5.1 hours - [4]

12.0 25 12.5 hours

Significantly

more stable

in alkaline

conditions.

[4]

Safflower

Yellow

(general)

Acidic - -

More stable

than in basic

conditions.

Hydroxysafflo

r Yellow A

(HSYA)

≤3.0 or >7.0 >60 -

Degradation

occurs at

extreme pHs

and high

temperatures.

[6]

Light Stability
Carthamin is generally considered to be more stable to light exposure than Safflower Yellow.

[3] However, some studies suggest that under specific conditions, major components of

Safflower Yellow may not degrade under light irradiation.[6] The degradation of Safflower
Yellow is particularly accelerated by UV light.[2]
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Pigment Light Source Duration Degradation Reference

Carthamin Daylight 12 hours
~40% loss of

absorbance
[5]

Safflower Yellow UV and 400 Lux 300 minutes

Absorbance

decreases,

especially under

UV light.

[2]

Hydroxysafflor

Yellow A (HSYA)

& Anhydrosafflor

Yellow B

Light irradiation Not specified

No degradation

observed in one

study.

[6]

Experimental Protocols
The stability of Safflower Yellow and carthamin is typically assessed using spectrophotometric

and chromatographic methods.

Pigment Extraction
Safflower Yellow: A common method involves suspending fine floret powder in distilled

water, followed by stirring and centrifugation to remove solid particles. The supernatant

containing the water-soluble yellow pigments is then collected.[2]

Carthamin: Extraction is often achieved by first washing the safflower floret powder with

water to remove yellow pigments. The remaining material is then treated with an alkaline

solution (e.g., 0.5% sodium carbonate) to solubilize the carthamin. The pigment is

subsequently precipitated by acidification (e.g., with citric acid) and can be further purified by

adsorption onto cellulose, from which it is eluted with an organic solvent like acetone.[2]

Stability Testing
Sample Preparation: Aqueous solutions of the extracted pigments are prepared in buffers of

varying pH or in distilled water.

Stress Conditions:
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Temperature: Samples are incubated at a range of temperatures (e.g., 10, 30, 50, 70°C)

for various time intervals.[2]

pH: The stability is observed in solutions with a wide pH range (e.g., below 2 and above 7)

by adding acids (e.g., formic acid) or bases (e.g., sodium carbonate).[2]

Light: Solutions are exposed to different light sources, such as visible light (e.g., 400 Lux)

and ultraviolet (UV) light, for defined periods.[2]

Analysis:

UV-Vis Spectrophotometry: The change in absorbance over time is monitored at the

maximum absorption wavelength for each pigment (approximately 403-450 nm for

Safflower Yellow and 520 nm for carthamin).[2]

High-Performance Liquid Chromatography (HPLC): HPLC methods are employed for the

separation and quantification of the parent compounds and their degradation products. A

reversed-phase C18 column is commonly used with a mobile phase consisting of a

mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous solution

containing an acid (e.g., formic or acetic acid).[7]

Degradation Pathways
The degradation of Safflower Yellow and carthamin involves distinct chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.morana-rtd.com/e-preservationscience/2013/Laursen-16-12-2012.pdf
https://www.makhillpublications.co/view-article/1815-8846/rjbsci.2009.250.253
https://www.makhillpublications.co/files/published-files/mak-rjbs/2009/3-250-253.pdf
https://pubmed.ncbi.nlm.nih.gov/18982273/
https://pubmed.ncbi.nlm.nih.gov/18982273/
https://www.researchgate.net/publication/229727902_Thermal_Stability_of_the_Pigments_Hydroxysafflor_Yellow_A_Safflor_Yellow_B_and_Precarthamin_from_Safflower_Carthamus_tinctorius
http://jcps.bjmu.edu.cn/EN/Y2011/V20/I1/47
http://jcps.bjmu.edu.cn/EN/Y2011/V20/I1/47
https://www.spkx.net.cn/EN/abstract/abstract11844.shtml
https://www.spkx.net.cn/EN/abstract/abstract11844.shtml
https://www.benchchem.com/product/b7908641/docs#stability-comparison-of-safflower-yellow-versus-carthamin
https://www.benchchem.com/product/b7908641/docs#stability-comparison-of-safflower-yellow-versus-carthamin
https://www.benchchem.com/product/b7908641/docs#stability-comparison-of-safflower-yellow-versus-carthamin
https://www.benchchem.com/product/b7908641/docs#stability-comparison-of-safflower-yellow-versus-carthamin
https://www.benchchem.com/product/b7908641?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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